Cas no 320424-27-9 (3-Chloro-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine
• CAS No: 320424-27-9
• MF: C₈H₂Br₂ClF₃N₄
• MW: 406.384488582611
• CID: 5701410
• PubChem ID: 1490478
• Update Time: 2023-10-14

3-Chloro-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)-
• 320424-27-9
• 3-chloro-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine
• 3-chloro-2-(3,5-dibromo-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine
• Bionet2_000444
• 12N-712
• HMS1365E04
• AKOS005080982
• 3-Chloro-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2Br2ClF3N4/c9-6-16-7(10)18(17-6)5-4(11)1-3(2-15-5)8(12,13)14/h1-2H
• InChI Key： DTYZBWNEYSYHIP-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1C1C(=CC(C(F)(F)F)=CN=1)Cl)Br

Computed Properties

• Exact Mass: 405.82663g/mol
• Monoisotopic Mass: 403.82868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 2.28±0.1 g/cm3(Predicted)
• Boiling Point: 433.8±55.0 °C(Predicted)
• pka: -4.71±0.50(Predicted)